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Compound of Interest

Compound Name:
(R)-3-aminooxetan-2-one 4-

methylbenzenesulfonate

Cat. No.: B588319 Get Quote

Essential Safety and Handling Guide for (R)-3-
aminooxetan-2-one 4-methylbenzenesulfonate
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of (R)-3-aminooxetan-2-one 4-methylbenzenesulfonate (CAS No. 149572-97-4). As a

specific Safety Data Sheet (SDS) for this compound is not readily available, the following

guidance is based on data from structurally similar compounds, including other tosylates and

reactive organic molecules. It is imperative to treat this compound with caution and adhere to

the recommended safety protocols.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against potential exposure.

The following table summarizes the recommended PPE for handling (R)-3-aminooxetan-2-one
4-methylbenzenesulfonate.
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Body Part Recommended Protection Specifications & Rationale

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for larger quantities or

when there is a risk of

splashing.

Conforming to EN166 or

OSHA 29 CFR 1910.133.

Protects against potential eye

irritation or serious eye

damage from dust or splashes.

Hands Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use

and change them frequently.

Body Laboratory coat.

Provides a barrier against skin

contact. For larger scale

operations, a chemical-

resistant apron or suit may be

necessary.

Respiratory

Use in a well-ventilated area. A

NIOSH/MSHA-approved

respirator may be necessary if

dust or aerosols are generated

and engineering controls are

not sufficient.

A fume hood is the preferred

engineering control. If a

respirator is needed, a P95 or

N95 particulate respirator is a

common choice for powders.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.
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Aspect Procedure

Handling

- Avoid contact with skin, eyes, and clothing. -

Avoid inhalation of dust or fumes. - Use only in a

well-ventilated area, preferably in a chemical

fume hood. - Wash hands thoroughly after

handling.

Storage

- Keep container tightly closed. - Store in a cool,

dry, and well-ventilated place. - Store away from

incompatible materials such as strong oxidizing

agents.

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed to

minimize environmental contamination and ensure safety.

Procedure Steps

Spill Response

1. Evacuate: Clear the area of all non-essential

personnel. 2. Ventilate: Ensure adequate

ventilation. 3. Contain: Use an inert absorbent

material (e.g., sand, vermiculite) to contain the

spill. Do not use combustible materials like

sawdust. 4. Collect: Carefully sweep or scoop

up the spilled material and place it into a

suitable, labeled container for disposal. Avoid

generating dust. 5. Clean: Clean the spill area

with a suitable solvent, and collect the cleaning

materials for disposal.

Disposal

- Dispose of waste in accordance with local,

state, and federal regulations. - Do not dispose

of down the drain or with regular trash. - Waste

should be handled by a licensed professional

waste disposal service.
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Experimental Workflow: Safe Handling and Disposal
The following diagram illustrates the logical flow for safely handling and disposing of (R)-3-
aminooxetan-2-one 4-methylbenzenesulfonate.
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Safe Handling and Disposal Workflow

Preparation

Handling

Cleanup & Disposal

Assess Hazards & Review SDS (or analogous data)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Weigh and Handle Compound with Care

Perform Experimental Procedure

Decontaminate Glassware & Surfaces

Segregate & Label Waste

Dispose of Waste via Licensed Contractor
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Caption: Workflow for handling and disposal of (R)-3-aminooxetan-2-one 4-
methylbenzenesulfonate.

To cite this document: BenchChem. [Personal protective equipment for handling (R)-3-
aminooxetan-2-one 4-methylbenzenesulfonate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b588319#personal-protective-equipment-for-
handling-r-3-aminooxetan-2-one-4-methylbenzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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